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Compound of Interest

Compound Name: Wzb117-ppg

Cat. No.: B12372944

Essential Safety and Handling Guide for WZB117

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal
of WZB117, a potent inhibitor of the glucose transporter 1 (GLUT1). Adherence to these
protocols is essential to ensure a safe laboratory environment and the integrity of your
research.

Hazard Identification and Personal Protective
Equipment (PPE)

WZB117 should be considered a hazardous substance.[1] All personnel must use the following
personal protective equipment (PPE) when handling this compound.

Recommended Personal Protective Equipment (PPE) for Handling WZB117
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PPE Category Item

Specification

Purpose

Safety Glasses with

Eye Protection ) )
Side Shields

ANSI 787.1 certified

Protects eyes from

splashes.

Recommended when
Chemical Goggles there is a significant

risk of splashing.

Hand Protection Nitrile Gloves

Chemically resistant

Prevents skin contact.
Inspect gloves prior to
use and change them

frequently.

Body Protection Laboratory Coat

Protects skin and
personal clothing from

contamination.

Respiratory Protection  Fume Hood

All handling of solid
WzB117 and
preparation of stock
solutions should be
performed in a
certified chemical
fume hood to avoid

inhalation of dust.

Physical and Chemical Properties

A comprehensive understanding of WZB117's properties is vital for its safe handling and use in

experiments.

Physical and Chemical Data for WZB117
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Property Value Source
Glucose Transporter Inhibitor

Synonyms [1][2]
v

Appearance Crystalline solid [1]

CAS Number 1223397-11-2 [1]

Molecular Formula C20H13FOs [1]

Molecular Weight 368.3 g/mol [1]

Purity >98% [1]

N DMSO: ~20 mg/mLDMF: ~20

Solubility [1]
mg/mLEthanol: ~10 mg/mL

Storage Store at -20°C. [1]

Stability > 4 years at -20°C. [1]

Handling and Storage Procedures

Operational Plan:

Engineering Controls: Always handle solid WZB117 in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure.

inhale.[1]

enclosure.

Preventing Contact: Avoid direct contact with skin, eyes, and clothing. Do not ingest or

Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance

e Solution Preparation: To prepare a stock solution, dissolve WZB117 in a suitable organic

solvent such as DMSO, DMF, or ethanol.[1] Purge the solvent with an inert gas before

dissolving the compound.[1] For aqueous solutions, further dilution of the organic stock

solution is necessary; however, aqueous solutions are not recommended for storage for

more than one day.[1]
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Disposal Plan

Waste Characterization: All waste containing WZB117, including empty containers,
contaminated labware, and unused solutions, should be treated as hazardous chemical
waste.

Disposal Method: Dispose of WZB117 and its contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not dispose of down the
drain or in regular trash. Contact your institution's environmental health and safety (EHS)
office for specific disposal protocols.

Accidental Release and Exposure Measures

Spill: In case of a spill, wear appropriate PPE, absorb the spill with an inert material (e.g.,
vermiculite, sand), and place it in a sealed container for hazardous waste disposal. Ventilate
the area of the spill.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water, provided the person is
conscious. Seek immediate medical attention.

Experimental Protocols and Visualization
Signaling Pathway of WZB117

WZB117 is an irreversible inhibitor of Glucose Transporter 1 (GLUT1).[2] Its mechanism of

action involves blocking glucose transport into cells, which leads to a cascade of downstream

effects culminating in cell cycle arrest and cell death.[3]
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Caption: WZB117 inhibits GLUT1, leading to decreased ATP, AMPK activation, and cell death.
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Experimental Workflow for Assessing WZB117 Activity

This workflow outlines the key steps to determine the efficacy of WZB117 in a cancer cell line.

Start: Cancer Cell Culture

Treat cells with varying

concentrations of WZB117

[ Measure Glucose Uptake [Assess Cell Viability (e.g., MTT assay) ] (epg;na\ll)\,lze?stz:gtgllgtEfgﬂe-isl\ll?gK)

L

Data Analysis:
Determine ICso and
assess pathway modulation

End: Conclude WZB117 Efficacy

Click to download full resolution via product page

Caption: Workflow for evaluating WZB117's impact on cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ppg]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123729444#personal-protective-equipment-for-
handling-wzb117-ppg]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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